Cas no 402-99-3 (Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro-)

• Product name: Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro-
• CAS No: 402-99-3
• MF: C₈H₇O₃F
• MW: 170.13778
• CID: 324816
• PubChem ID: 45080757

Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dihydroxyphenyl)-2-fluoro-
• Acetophenone,2-fluoro-3',4'-dihydroxy- (6CI,8CI)
• Ethanone, 1-(3,4-dihydroxyphenyl)-2-fluoro- (9CI)
• 402-99-3
• 1-(3,4-dihydroxyphenyl)-2-fluoroethanone

• Inchi： InChI=1S/C8H7FO3/c9-4-8(12)5-1-2-6(10)7(11)3-5/h1-3,10-11H,4H2
• InChI Key： HYBMJRSIVMTZFK-UHFFFAOYSA-N
• SMILES： OC1=C(O)C=CC(C(=O)CF)=C1

Computed Properties

• Exact Mass: 170.03791
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 57.53